Cas no 33388-19-1 (3-Propionylbenzo[d]oxazol-2(3H)-one)
![3-Propionylbenzo[d]oxazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/33388-19-1x300.png)
33388-19-1 structure
Product Name:3-Propionylbenzo[d]oxazol-2(3H)-one
CAS No:33388-19-1
Molecular Formula:C10H9NO3
Molecular Weight:191.18336
MDL:MFCD00995368
CID:54066
PubChem ID:843791
3-Propionylbenzo[d]oxazol-2(3H)-one Properties
Names and Identifiers
-
- 3-Propionylbenzo[d]oxazol-2(3H)-one
- 3-propanoyl-1,3-benzoxazol-2-one
- 3-Propionyl-2-benzoxazolinone
- 3-Propionyl-2-benzoxazolone
- 3-Propionyl-3H-benzooxazol-2-one
- 3-propionylbenzoxazolin-2-one
- N-propionyl benzoxazolinone
- N-propionyl-2-benzoxazolone
- 2-Benzoxazolinone,3-propionyl- (8CI)
- 33388-19-1
- A821756
- FT-0639093
- BROMOPLATINICACID
- CCG-189279
- N-propionyl-2-benzoxazolinone
- 2(3H)-Benzoxazolone, 3-(1-oxopropyl)-
- MFCD00995368
- SCHEMBL3866731
- AKOS000511170
- VBWYZPGRKYRKNV-UHFFFAOYSA-N
- DTXSID90357111
- 3-propanoyl-2,3-dihydro-1,3-benzoxazol-2-one
- AC-18170
- DB-048394
-
- MDL: MFCD00995368
- InChIKey: VBWYZPGRKYRKNV-UHFFFAOYSA-N
- Inchi: 1S/C10H9NO3/c1-2-9(12)11-7-5-3-4-6-8(7)14-10(11)13/h3-6H,2H2,1H3
- SMILES: CCC(=O)N1C2=CC=CC=C2OC1=O
Computed Properties
- Exact Mass: 191.05800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 191.058243149g/mol
- Heavy Atom Count: 14
- Complexity: 264
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- LogP: 1.64470
- PSA: 52.21000
- Refractive Index: 1.581
- Boiling Point: 305.7 °C at 760 mmHg
- Flash Point: 138.7 °C
- Density: 1.319
3-Propionylbenzo[d]oxazol-2(3H)-one Security Information
3-Propionylbenzo[d]oxazol-2(3H)-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Propionylbenzo[d]oxazol-2(3H)-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A605098-5g |
3-Propionylbenzo[d]oxazol-2(3H)-one |
33388-19-1 | 95+% | 5g |
$203.0 | ||
Chemenu | CM160149-10g |
3-Propionyl-2-benzoxazolinone |
33388-19-1 | 95% | 10g |
$282 | ||
eNovation Chemicals LLC | D522036-5g |
3-propanoyl-1,3-benzoxazol-2-one |
33388-19-1 | 95% | 5g |
$660 | 2022-09-11 |
3-Propionylbenzo[d]oxazol-2(3H)-one Related Literature
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C. N. Banti,A. D. Giannoulis,N. Kourkoumelis,A. M. Owczarzak,M. Kubicki,S. K. Hadjikakou Dalton Trans., 2014,43, 6848-6863
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2. An amino-decorated NbO-type metal–organic framework for high C2H2 storage and selective CO2 capture†Jianfeng Cai,Huizhen Wang,Hailong Wang,Xing Duan,Zhiyu Wang,Yuanjing Cui,Yu Yang,Guodong Qian RSC Adv., 2015,5, 77417-77422
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Guanqi Zhao,Jun Zhong,Jian Wang,Tsun-Kong Sham,Xuhui Sun,Shuit-Tong Lee Nanoscale, 2015,7, 9715-9722
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Vasili Baranau,Ulrich Tallarek Soft Matter, 2014,10, 3826-3841
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Duy Le,Kotohiro Nomura RSC Adv., 2019,9, 10245-10252
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Yu Bi,Arnau Bertran,Shuchi Gupta,Iñigo Ramiro,Santanu Pradhan,Sotirios Christodoulou,Shanmukh-Naidu Majji,Mehmet Zafer Akgul Nanoscale, 2019,11, 838-843
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Biao Liu,Li-Juan Wu,Yu-Qing Zhao,Lin-Zhi Wang Phys. Chem. Chem. Phys., 2016,18, 23412-23412
Recommended suppliers
Amadis Chemical Company Limited
(CAS:33388-19-1)3-Propionylbenzo[d]oxazol-2(3H)-one

Purity:99%
Quantity:5g
Price($):183.0